3-(4-Bromophenoxy)-2,2,3,3-tetrafluoropropanoic acid

• IUPAC Name: 3-(4-bromophenoxy)-2,2,3,3-tetrafluoropropanoic acid
• InChI: InChI=1S/C9H5BrF4O3/c10-5-1-3-6(4-2-5)17-9(13,14)8(11,12)7(15)16/h1-4H,(H,15,16)
• InChI Key: WMDJTJCOUUXZNB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OC(C(C(=O)O)(F)F)(F)F)Br
• Molecular Formula: C9H5BrF4O3
• Molecular Weight: 317.03 g/mol

Description

“3-[(4-Bromophenoxy)methyl]-3-oxetanecarboxylic acid” and “3-(4-Bromophenoxy)propanoic acid” are two compounds that have some structural similarities to the compound you’re asking about. They are solid at room temperature and are used in laboratory settings.

Synthesis Analysis

While specific synthesis methods for “3-(4-Bromophenoxy)-2,2,3,3-tetrafluoropropanoic acid” are not available, similar compounds like “4-(4-Bromophenoxy)benzoic acid” have been synthesized through various methods.

Molecular Structure Analysis

The molecular weight of “3-[(4-Bromophenoxy)methyl]-3-oxetanecarboxylic acid” is 287.11, and that of “3-(4-Bromophenoxy)propanoic acid” is 245.07. The InChI key for “3-(4-Bromophenoxy)propanoic acid” is IGFOICGMVYKSCD-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-(4-Bromophenoxy)propanoic acid” include a molecular weight of 245.07, and it’s a solid at room temperature.

Scientific Research Applications

Chemical Synthesis and Intermediates

• Halogenation Reactions : In the context of halogenation chemistry, derivatives of bromophenol, similar to 3-(4-Bromophenoxy)-2,2,3,3-tetrafluoropropanoic acid, are used in the bromination of phenols, leading to products with bromine meta to hydroxyl groups. This involves intermediate formation of bromodienone and its rearrangement (Fischer & Henderson, 1983).

Natural Product Synthesis and Derivatives

• Derivation from Algae : Compounds structurally related to 3-(4-Bromophenoxy)-2,2,3,3-tetrafluoropropanoic acid, such as bromophenols, have been identified in red algae, implying its potential role in biosynthetic pathways within marine organisms (Manley & Chapman, 1978).

Applications in Material Science

• Phthalocyanine Synthesis : Derivatives similar to 3-(4-Bromophenoxy)-2,2,3,3-tetrafluoropropanoic acid, specifically tetrakis(4-bromophenoxy)phthalocyanine, have been synthesized and analyzed for their spectral properties, indicating applications in the field of material science, especially in the synthesis of complex organic compounds (Vashurin et al., 2020).

Radical Scavenging and Antioxidant Properties

• Antioxidant Research : Similar bromophenol compounds exhibit significant radical scavenging activity, suggesting potential use in studying antioxidant properties and in the development of natural antioxidant agents (Li et al., 2007).

Environmental Chemistry and Water Treatment

• Water Treatment : Research involving bromophenols, which are structurally related to 3-(4-Bromophenoxy)-2,2,3,3-tetrafluoropropanoic acid, has explored their behavior during water treatment processes, including the formation of brominated polymeric products of concern when treated with potassium permanganate. This signifies its relevance in environmental chemistry and water treatment research (Jiang et al., 2014).

Safety And Hazards

The safety data sheet for “4-Bromobenzoic acid” indicates that it causes skin irritation, serious eye damage, and may cause respiratory irritation.